Cas no 2177365-96-5 (4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)thiazole-5-carboxamide)

• Product Name: 4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)thiazole-5-carboxamide
• CAS No: 2177365-96-5
• MF: C₁₈H₂₀N₄OS₂
• MW: 372.507600784302
• CID: 5339145
• Update Time: 2025-07-09

4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)thiazole-5-carboxamide
• 4-methyl-2-pyrrol-1-yl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]-1,3-thiazole-5-carboxamide

• Inchi： 1S/C18H20N4OS2/c1-13-16(25-18(19-13)22-6-2-3-7-22)17(23)20-15-4-8-21(11-15)10-14-5-9-24-12-14/h2-3,5-7,9,12,15H,4,8,10-11H2,1H3,(H,20,23)
• InChI Key： DZOQVKNQJZYXIY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1=C(C)N=C(N2C=CC=C2)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• XLogP3: 3.1
• Topological Polar Surface Area: 107

Additional information on 4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)thiazole-5-carboxamide

The Chemical Compound 4-Methyl-2-(1H-Pyrrol-1-Yl)-N-(1-(Thiophen-3-Ylmethyl)Pyrrolidin-3-Yl)Thiazole-5-Carboxamide (CAS No. 2177365-96-5)

The compound 4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-y l)thiazole-5-carboxamide (CAS No. 2177365-96 5) is a complex organic molecule with a diverse range of potential applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring, a pyrrole group, and a thiophene moiety, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the significance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the pyrrole group in this compound further enhances its potential as a bioactive molecule, as pyrroles are known for their ability to interact with various biological targets, including enzymes and receptors. Additionally, the thiophene moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

The synthesis of 4-methyl-2-(1H-pyrrol -1 -yl)-N -(1 -(thiophen -3 -y lmethyl )pyrrolidin -3 -y l )thiazole -5 -carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including microwave-assisted synthesis and transition-metal-catalyzed reactions, to optimize the yield and purity of this compound. These advancements have not only improved the efficiency of the synthesis process but also opened up new avenues for exploring similar compounds with enhanced biological activities.

In terms of pharmacological properties, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its anti-inflammatory properties have been explored in vitro models, where it exhibited significant activity against pro-inflammatory cytokines. These findings underscore the importance of this compound as a lead molecule for drug development.

The structural complexity of 4-methyl -2 -(1 H-pyrrol -1 -yl ) N -(1 -(thiophen -3 -y lmethyl )pyrrolidin -3 -y l ) thiazole -5 -carboxamide also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers and its compatibility with various polymer matrices have been investigated for use in nanotechnology and advanced materials. These properties highlight the versatility of this compound across multiple scientific disciplines.

As research on this compound continues to progress, there is growing interest in understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being utilized to elucidate its binding interactions with biological targets. These insights are expected to pave the way for the design of more potent derivatives with improved therapeutic profiles.

In conclusion, 4-methyl -2 -(1 H-pyrrol -1 -yl ) N -(1 -(thiophen -3 -y lmethyl )pyrrolidin -3 -y l ) thiazole -5 carboxamide (CAS No. 2177365 96 5) represents a compelling example of how structural diversity can be leveraged to create molecules with multifaceted applications. With ongoing advancements in synthetic methodologies and pharmacological research, this compound holds great promise for contributing to both medical and materials science innovations.